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Compound of Interest |

Compound Name: CARPROPAMID

CAS No.: 115252-91-0

Cat. No.: B1141733

\ J

PART 1: EXECUTIVE SAFETY DIRECTIVE

IMMEDIATE ACTION REQUIRED: Carpropamid (CAS 104030-54-8) is a chlorinated
cyclopropanecarboxamide fungicide with severe aquatic toxicity (H410).[1][2][3]

e STRICT PROHIBITION: Under no circumstances should Carpropamid or its residues be
discharged into sink drains, septic systems, or municipal sewer lines.[1]

o CORE DISPOSAL METHOD: High-temperature incineration (>1,100°C) via a licensed
hazardous waste contractor.[1][2]

e WASTE CLASSIFICATION:Halogenated Organic Waste.

PART 2: CHEMICAL IDENTIFICATION & HAZARD
PROFILE

To ensure proper segregation, you must understand the chemical nature of the waste.
Carpropamid contains three chlorine atoms per molecule, necessitating its classification as
halogenated waste to prevent the formation of dioxins during improper low-temperature
combustion.[1]
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Parameter Data Relevance to Disposal

Chemical Name Carpropamid

Required for waste
manifesting.[1][2][4]

CAS Number 104030-54-8

High Chlorine Content. Must
Molecular Formula C1s5H1sCIsNO be segregated into
halogenated streams.[1][2]

Low solubility; residues will
Water Solubility 4.1 mg/L (20°C) persist in traps/pipes if
improperly drained.[1][2]

High bioaccumulation
Log P (Octanol/Water) 4.2 potential; strictly regulated
aquatic pollutant.[1][2]

H410: Very toxic to aquatic life
GHS Hazards with long-lasting effects.[1][2]

[315](6]

Primary driver for "Zero

Discharge" policy.[1][2]

PART 3: WASTE CHARACTERIZATION &
SEGREGATION LOGIC

Effective disposal begins at the bench. You must segregate Carpropamid waste based on its
physical state and solvent matrix.[1]

The "Halogen Rule"

Because Carpropamid contains chlorine, any solvent mixture containing >1% Carpropamid
should be defaulted to the Halogenated Waste stream, even if the solvent itself is non-
halogenated (e.g., Carpropamid dissolved in Acetone).

Why? Mixing halogenated compounds into non-halogenated fuel blending streams can
damage incinerators not equipped with acid gas scrubbers (HCI formation) and violates many
TSDF (Treatment, Storage, and Disposal Facility) acceptance criteria.[1]
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Disposal Decision Matrix

Carpropamid Waste Generated

Determine Physical State

Pure Compound |Dissolved

Solid Waste Liquid Waste Contaminated Debris
(Pure substance, powder) (Solutions, Mother Liquor) (Gloves, Weigh Boats)
Pack in wide-mouth jar Double Bag & Tag

SURERL STREAM C:

Solid Hazardous Waste
(Halogenated Organic)

Clmgsnireion Lrises Solid Hazardous Debris

Any Conc. (Due to CI content)

STREAM B:
Halogenated Solvent Waste

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Carpropamid waste streams. Note that liquid waste
defaults to "Halogenated" due to the chlorine atoms in the Carpropamid molecule.

PART 4: DETAILED DISPOSAL PROTOCOLS
Protocol A: Solid Waste (Pure Substance)

Applicable for: Expired standards, excess synthesis yield, spill cleanup solids.[1]
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Container Selection: Use a high-density polyethylene (HDPE) or glass wide-mouth jar.[1][2]
Avoid metal containers if the substance is wet or acidic.

Labeling: Attach a hazardous waste label immediately.

o Primary Constituent: Carpropamid (Solid).[1][2]

o Hazard Checkbox: Toxic, Environmental Hazard.

Storage: Keep container tightly closed in a secondary containment tray.

Disposal Path: Lab Pack for High-Temperature Incineration.

Protocol B: Liquid Waste (Solutions)

Applicable for: HPLC effluent, mother liquors, reaction mixtures.[1]

Segregation: Pour into the Halogenated Solvent waste carboy.

o Critical Note: Do not mix with strong oxidizers (e.g., Nitric Acid waste) as amides can react
vigorously.[1][2]

o Compatibility: Carpropamid is stable in common organic solvents (Acetonitrile, Methanol,
DCM).[1]

o Labeling: Ensure the tag lists "Carpropamid" as a constituent.[1] Even trace amounts (ppm
levels) make the waste toxic to aquatic life.

o Disposal Path: Fuel blending is generally not permitted due to halogen content.[1][2] Must be
routed for Incineration with Acid Gas Scrubbing.

Protocol C: Trace Contaminated Debris

Applicable for: Gloves, paper towels, weigh boats, syringe filters.[1]
e Collection: Do not throw in the regular trash.

o Containment: Collect in a clear, 6-mil polyethylene bag or a dedicated solid waste drum.
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e Labeling: "Debris contaminated with Carpropamid."[1][2]
e Disposal Path: Hazardous Waste Incineration.

PART 5: SPILL MANAGEMENT (DRY CLEANUP)

Because Carpropamid is toxic to aquatic life, water wash-down is prohibited until the bulk
material is removed.[1][2]

 Isolate: Evacuate the immediate area and post signage.

o PPE: Wear nitrile gloves, lab coat, and safety goggles.[1] If powder is fine/dusty, use an N95
or P100 respirator to prevent inhalation.[1]

¢ Containment:

o Solids: Cover with wet paper towels (to suppress dust) and carefully scoop into a waste
jar.[1][2]

o Liquids: Surround with absorbent dikes (vermiculite or polypropylene pads).[1][2] Absorb
the center with loose absorbent.

o Decontamination: Only after bulk removal, wipe the surface with a solvent-dampened towel
(Ethanol or Acetone), then wash with soapy water.[1][2] Collect all wipes as Stream C waste.

PART 6: REGULATORY COMPLIANCE CODES

Proper coding ensures your facility complies with local and international laws.[1][2]
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Jurisdiction Code Description / Notes

Laboratory chemicals,
consisting of or containing

EU (EWC) 16 05 06* hazardous substances,
including mixtures of laboratory

chemicals.[1][2]

Carpropamid is not P or U

listed.[1][2] However, it must

be managed as Characteristic
] Hazardous Waste if mixed with

US (EPA/RCRA) Not Listed (P/U) _

listed solvents (F-codes) or

voluntarily managed as

hazardous due to aquatic

toxicity.[1][2]

Environmentally hazardous
substance, solid, n.o.s.[1]
(Carpropamid).[1][2][3][5][6][7]
[8] Class 9.

DOT (Transport) UN 3077
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [CARPROPAMID proper disposal procedures].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141733#carpropamid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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